N-propoxyphthalimide
Cat. No. B3060549
M. Wt: 205.21 g/mol
InChI Key: WEXGSEQUJOCZRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:20][CH2:21][CH2:22][CH3:23].[CH3:13][CH2:14][N:15]([CH2:16][CH3:17])[CH2:18][CH3:19].[CH3:24][N:25]([CH3:26])[CH:27]=[O:28].[OH2:29].[OH:1][N:2]1[C:3](=[O:12])[c:4]2[c:5]([cH:8][cH:9][cH:10][cH:11]2)[C:6]1=[O:7]>>[O:1]([N:2]1[C:3](=[O:12])[c:4]2[c:5]([cH:8][cH:9][cH:10][cH:11]2)[C:6]1=[O:7])[CH2:21][CH2:22][CH3:23]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1c2ccccc2C(=O)N1O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCCON1C(=O)c2ccccc2C1=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
